(E)-4-(Dimethylamino)-N-[1H-imidazol-2-yl(phenyl)methyl]-N-methylbut-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[1H-imidazol-2-yl(phenyl)methyl]-N-methylbut-2-enamide
• InChI: InChI=1S/C17H22N4O/c1-20(2)13-7-10-15(22)21(3)16(17-18-11-12-19-17)14-8-5-4-6-9-14/h4-12,16H,13H2,1-3H3,(H,18,19)/b10-7+
• InChI Key: TXOLNAJLVYNKBE-JXMROGBWSA-N
• Canonical SMILES: CN(C)CC=CC(=O)N(C)C(C1=CC=CC=C1)C2=NC=CN2
• Isomeric SMILES: CN(C)C/C=C/C(=O)N(C)C(C1=CC=CC=C1)C2=NC=CN2
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

The compound contains an imidazole ring, which is a key component in many functional molecules used in everyday applications. It also contains a dimethylamino group and a phenyl group, both of which can contribute to the compound’s properties and reactivity.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. The bonds constructed during the formation of the imidazole ring are a key focus.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, imidazoles can undergo reactions involving the bonds constructed during the formation of the imidazole ring.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some imidazole derivatives have been found to exhibit antitumor activity.